Cas no 625843-74-5 ((3S)-3-methyl-1-(triphenylmethyl)piperazine)

• Product Name: (3S)-3-methyl-1-(triphenylmethyl)piperazine
• CAS No: 625843-74-5
• MF: C₂₄H₂₆N₂
• MW: 342.476645946503
• MDL: MFCD03426412
• CID: 956903
• PubChem ID: 7171814
• Update Time: 2025-04-19

(3S)-3-methyl-1-(triphenylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (s)-4-n-trityl-2-methyl-piperazine
• AB14886
• AC1OGP06
• CTK2F1919
• RW2358
• S-4TRMP
• SureCN191624
• (3S)-3-methyl-1-(triphenylmethyl)piperazine
• (S)-3-Methyl-1-tritylpiperazine
• CS-W001883
• DTXSID50428250
• SCHEMBL191624
• AS-39198
• A12875
• MFCD03426412
• (3S)-3-methyl-1-tritylpiperazine
• (S)-4-N-Trityl-2-methylpiperazine
• (3S)-3-methyl-1-(triphenylmethyl)-piperazine
• AKOS024348908
• 625843-74-5
• VYUQPZHRDKLOPX-FQEVSTJZSA-N

• MDL： MFCD03426412
• Inchi： 1S/C24H26N2/c1-20-19-26(18-17-25-20)24(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23/h2-16,20,25H,17-19H2,1H3/t20-/m0/s1
• InChI Key： VYUQPZHRDKLOPX-FQEVSTJZSA-N
• SMILES： N1(CCN[C@@H](C)C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 342.20978
• Monoisotopic Mass: 342.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

(3S)-3-methyl-1-(triphenylmethyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds